N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-1-(2-chlorophenyl)-N-methylmethanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C16H17ClN6O2S/c1-21(26(24,25)10-12-4-2-3-5-14(12)17)13-8-22(9-13)16-7-6-15-19-18-11-23(15)20-16/h2-7,11,13H,8-10H2,1H3
• InChI Key: VZMLVNZWOKMBEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C=NN=C3C=C2)S(=O)(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C16H17ClN6O2S
• Molecular Weight: 392.9 g/mol

Description

N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-1-(2-chlorophenyl)-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C16H17ClN6O2S and its molecular weight is 392.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-Asthmatic Activities

A study explored the synthesis of novel ([1,2,4]triazolo[1,5-b]pyridazin-6-yl)oxyalkylsulfonamides and evaluated them for their ability to inhibit platelet activating factor (PAF)-induced bronchoconstriction in guinea pigs. Compounds with specific structural features showed potent activity, highlighting potential value in treating asthma and other respiratory diseases (Kuwahara et al., 1997).

Herbicidal Activity

Research on substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds demonstrated excellent herbicidal activity across a broad spectrum of vegetation at low application rates. This study shows the potential of such compounds in agricultural applications to control unwanted vegetation (Moran, 2003).

Environmental Detection and Degradation

A method for the simultaneous determination of selected maize and grain herbicides, including N-([1,2,4]triazolo[1,5-a]pyrimidine sulfonamides), was developed, combining solid-phase extraction with liquid chromatography–tandem mass spectrometry. This methodology aids in monitoring environmental waters for herbicide contamination, demonstrating the environmental relevance of these compounds (Laganà et al., 2002).

Design and Synthesis for ALS Inhibition

A series of N-phenylsulfonyl-N'-(thiadiazol-2-yl) oxamides and triazolopyrimidinesulfonamide were synthesized to assess their herbicidal activities based on biophore models established by the Apex-3D method. This research underlines the importance of structural design in developing effective herbicides (Ren et al., 2000).

Acetohydroxyacid Synthase Inhibitor Development

A study focused on discovering new triazolopyrimidine sulfonanilide compounds with high herbicidal activity and faster degradation rate in soil. The research demonstrated the herbicidal potential and safety of these compounds to rice, maize, and wheat, alongside their environmental degradation profiles (Chen et al., 2009).

Mechanism of Action

Target of Action

Similar compounds with the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been reported to inhibit cdk2 , a protein kinase that plays a key role in cell proliferation .

Mode of Action

Compounds with similar structures have been shown to inhibit cdk2, which could lead to the arrest of cell cycle progression .

Biochemical Pathways

Inhibition of cdk2, as seen with similar compounds, can affect cell cycle progression and induce apoptosis .

Pharmacokinetics

In silico admet studies of similar compounds have shown suitable pharmacokinetic properties .

Result of Action

Similar compounds have been reported to significantly inhibit the growth of certain cell lines .